Cas no 14580-15-5 (1-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 14580-15-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 98525
• PubChem ID: 1201017
• Update Time: 2025-04-18

1-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-(4-bromophenyl)-2,4-dihydro-5-methyl-
• 2-(4-bromophenyl)-5-methyl-4H-pyrazol-3-one
• 2-Bromo-phenyl-3-methyl -1-( 4-bromophenyl ) -3- methyl- 5- pyrazolone
• 1-(4-bromophenyl)-3-methyl-2-pyrazolin-5-one
• 1-(4-Bromophenyl)-3-methylpyrazol-5-one
• 2-(4-Bromophenyl)-5-methyl-2,4-dihydropyrazol-3-one
• 2-Pyrazolin-5-one,1-(p-bromophenyl)-3-methyl- (8CI)
• 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• 2-(4-Bromo-phenyl)-5-methyl-2,4-dihydro-pyrazol-3-one
• CS-0249555
• 3H-Pyrazol-3-one, 2-(4-bromophenyl)-2,4-dihydro-5-methyl-
• DTXSID10360869
• 2-(4-bromophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• AKOS000289050
• 1-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CS-004/03870061
• 14580-15-5
• DFQPWWDYYNSRQV-UHFFFAOYSA-N
• EN300-43871
• InChI=1/C10H9BrN2O/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9/h2-5H,6H2,1H
• SCHEMBL4257409
• Z359504136
• G28497

• Inchi： 1S/C10H9BrN2O/c1-7-6-10(14)13(12-7)9-4-2-8(11)3-5-9/h2-5H,6H2,1H3
• InChI Key： DFQPWWDYYNSRQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(CC(C)=N1)=O

Computed Properties

• Exact Mass: 251.98987
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 399.6±25.0 °C at 760 mmHg
• Flash Point: 195.5±23.2 °C
• PSA: 32.67
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-bromophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes